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Compound of Interest

Compound Name: 2-Fluoro-5-methylhex-3-ene

Cat. No.: B15413833

This guide provides a detailed overview of the molecular properties of 2-Fluoro-5-methylhex-
3-ene, tailored for researchers, scientists, and professionals in drug development.

Molecular Formula and Structure

2-Fluoro-5-methylhex-3-ene is an unsaturated organofluorine compound. Its structure
consists of a six-carbon hexane backbone with a double bond located at the third carbon, a
fluorine atom at the second carbon, and a methyl group at the fifth carbon. This arrangement
results in the molecular formula C7H13F.[1]

Molecular Weight

The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. For 2-Fluoro-5-methylhex-3-ene, the calculation is based on the atomic
weights of carbon, hydrogen, and fluorine.

Atomic Weight Total Weight

Element Symbol Count

(amu) (amu)
Carbon C 7 ~12.011[2][3] 84.077
Hydrogen H 13 ~1.008[4][5][6] 13.104
Fluorine F 1 ~18.998[7][8][9] 18.998
Total ~116.179
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The calculated molecular weight is approximately 116.18 g/mol , a value confirmed by
computational data.[1]

Physicochemical Properties

While extensive experimental data for 2-Fluoro-5-methylhex-3-ene is not widely published,
computational models provide estimations of its key physicochemical properties. These
properties are crucial for understanding its behavior in various chemical and biological systems.

Property Value

Molecular Weight 116.18 g/mol [1]

Molecular Formula C7H13F[1]

IUPAC Name (2)-2-fluoro-5-methylhex-3-ene[1]
CAS Number 207305-96-2[10]

Experimental Protocols

Detailed experimental protocols for the synthesis of 2-Fluoro-5-methylhex-3-ene are not
readily available in public literature. However, a general approach to its synthesis can be

conceptualized based on established organic chemistry principles. The following diagram
illustrates a logical workflow for the characterization of this and similar novel compounds.
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Synthesis & Purification

Proposed Synthesis
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A logical workflow for the synthesis and characterization of 2-Fluoro-5-methylhex-3-ene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15413833#2-fluoro-5-methylhex-3-ene-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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